Cas no 27114-97-2 (Quinazoline,4-(1-aziridinyl)-)
Quinazoline,4-(1-aziridinyl)- structure
Product Name:Quinazoline,4-(1-aziridinyl)-
CAS No:27114-97-2
MF:C10H9N3
MW:171.198561429977
CID:264801
PubChem ID:248742
Update Time:2025-04-19
Quinazoline,4-(1-aziridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline,4-(1-aziridinyl)-
- 4-(aziridin-1-yl)quinazoline
- NCIOpen2_000186
- 27114-97-2
- NSC66153
- DTXSID90290019
- NSC-66153
-
- Inchi: 1S/C10H9N3/c1-2-4-9-8(3-1)10(12-7-11-9)13-5-6-13/h1-4,7H,5-6H2
- InChI Key: CUBDDJQRDLEZSN-UHFFFAOYSA-N
- SMILES: N1(C2C3C=CC=CC=3N=CN=2)CC1
Computed Properties
- Exact Mass: 171.07977
- Monoisotopic Mass: 171.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 28.8Ų
Experimental Properties
- PSA: 28.79
Quinazoline,4-(1-aziridinyl)- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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